- Stereoselective Interaction Between Tetrahydropalmatine Enantiomers and CYP Enzymes in Human Liver MicrosomesChirality, 2013, 25(1), 43-47,
Cas no 62-99-7 (6,17-Dihydroxy-6b,17b-androst-4-en-3-one)
62-99-7 structure
6,17-Dihydroxy-6b,17b-androst-4-en-3-one Properties
Names and Identifiers
-
- 6,17-Dihydroxy-6b,17b-androst-4-en-3-one
- 4-Androsten-6b,17b-diol-3-one
- 6BETA-HYDROXYTESTOSTERONE
- 6-B-HYDROXY TESTOSTERONE, DEA SCHEDULE III ITEM
- 6β-Hydroxy Testosterone
- 6β-Hydroxytestosterone solution
- 4-ANDROSTENE-6BETA,17BETA-DIOL-3-ONE
- 6,7-Dihydroxy-6,17-androst-4-en-one
- 6,7-Dihydroxy-6b,17b-androst-4-en-one
- 6BETA-HYDROXYTESTOSERONE
- 6-hydroxytestosterone
- NSC 9721
- 2GJX0P354Z
- (1S,3aS,3bR,5R,9aR,9bS,11aS)-1,5-dihydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
- ANDROST-4-EN-3-ONE,6,17-DIHYDROXY-,(6.BETA.,17.BETA.)-
- Q27104285
- LMST02020054
- BDBM224815
- 6?-Hydroxy Testosterone
- SCHEMBL135030
- 62-99-7
- PD020445
- 6beta-Hydroxytestosterone, >=97% (HPLC)
- 6,17-dihydroxy-(6beta,17beta)-Androst-4-en-3-one
- 6beta,17beta-Dihydroxyandrost-4-en-3-one
- 4-androsten-6beta,17beta-diol-3-one
- 6-beta-hydroxytestosterone
- US9333197, 6beta Hydroxytestosterone
- HYDROXYTESTOSTERONE, 6.BETA.-
- 6 beta hydroxy testosterone
- 6.beta.,17.beta.-Androst-4-en-3-one
- Androst-4-en-3-one, 6,17-dihydroxy-, (6.beta.,17.beta.)-
- CHEBI:34477
- 6b-Hydroxy Testosterone
- 6beta,17beta-dihydroxy-4-androsten-3-one
- 6.beta.-Hydroxytestosterone
- UNII-2GJX0P354Z
- 6b-Hydroxy Testosterone (100 ug/mL in Methanol)
- 6.beta.,17.beta.-Dihydroxyandrost-4-en-3-one
- 6,17-dihydroxyandrost-4-en-3-one (ACD/Name 4.0)
- Androst-4-en-3-one, 6,17-dihydroxy-, (6beta,17beta)-
- 6beta, 17beta,-Dihydroxyandrost-4-en-3-one
- 6,17-dihydroxy-(6b,17b)-Androst-4-en-3-one
- 6-Beta-Hydroxytestosterone, 1mg/ml in Methanol
- NSC-9721
- DTXSID201018939
- (6.BETA.,17.BETA.)-6,17-DIHYDROXYANDROST-4-EN-3-ONE
- MFCD00171612
- (6beta,17beta)-6,17-dihydroxyandrost-4-en-3-one
- CHEMBL2074878
- +Expand
-
- MFCD00171612
- XSEGWEUVSZRCBC-ZVBLRVHNSA-N
- InChI=1S/C19H28O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h9,12-14,16-17,21-22H,3-8,10H2,1-2H3/t12-,13-,14-,16+,17-,18+,19-/m0/s1
- C[C@@]12CCC(=O)C=C2[C@@H](C[C@H]3[C@@H]4CC[C@@H]([C@@]4(C)CC[C@@H]31)O)O
Computed Properties
- 304.20400
- 2
- 3
- 0
- 304.204
- 22
- 539
- 0
- 7
- 0
- 0
- 0
- 1
- 2
- 57.5A^2
Experimental Properties
- 2.85000
- 57.53000
- 1.578
- 479.8°C at 760 mmHg
- ≥205 °C
- 9℃
- NA
- 1.19
6,17-Dihydroxy-6b,17b-androst-4-en-3-one Price
6,17-Dihydroxy-6b,17b-androst-4-en-3-one Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: NADPH , NADP , Magnesium chloride , Cytochrome P450 CYP1A2 Solvents: Dimethyl sulfoxide , Water ; pH 7.4, 37 °C
Reference
6,17-Dihydroxy-6b,17b-androst-4-en-3-one Raw materials
6,17-Dihydroxy-6b,17b-androst-4-en-3-one Preparation Products
- Acetaminophen (103-90-2)
- Morphinan-3-ol,17-methyl-, (9a,13a,14a)- (125-73-5)
- 6-Hydroxytaxol (153212-75-0)
- 6-Hydroxy Chlorzoxazone (1750-45-4)
- 4-Hydroxytolbutamide (5719-85-7)
- 6,17-Dihydroxy-6b,17b-androst-4-en-3-one (62-99-7)
- 5-Hydroxy Omeprazole (~5% Triethylamine as stabilizer) (92340-57-3)
- Umbelliferone (93-35-6)
6,17-Dihydroxy-6b,17b-androst-4-en-3-one Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:62-99-7)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
Audited Supplier
(CAS:62-99-7)
JIANG KUN 1 3 8 1 6 0 0 9 1 6 1
13816009161
info@zzsrm.com
Shanghai SCR-Biotech Co., Ltd.
Audited Supplier
(CAS:62-99-7)
SAI KE RUI SHENG WU
15900491054
sales@scrbio.com
6,17-Dihydroxy-6b,17b-androst-4-en-3-one Related Literature
-
1. 271. The factors determining the velocity of reactions in solution. The formation of quaternary ammonium salts in benzene solutionC. A. Winkler,C. N. Hinshelwood J. Chem. Soc. 1935 1147
-
2. Some ab initio valence-bond calculations for NO2Richard D. Harcourt J. Chem. Soc. Faraday Trans. 1991 87 1089
-
3. CCLXXXIV.—The thermal decomposition of ozoneRobert Owen Griffith,Andrew McKeown J. Chem. Soc. Trans. 1925 127 2086
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